Cas no 1603116-07-9 (2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane)

2-{(1-Bromo-2-methylpropan-2-yl)oxymethyl}oxane is a brominated ether compound featuring a tetrahydropyran (oxane) ring linked to a branched alkyl bromide moiety. This structure imparts reactivity at the bromine site, making it a versatile intermediate for nucleophilic substitution reactions, particularly in the synthesis of complex ethers or functionalized heterocycles. The oxane ring enhances stability while the bromomethyl group offers selective reactivity for further derivatization. Its balanced lipophilicity and steric profile make it suitable for applications in medicinal chemistry and material science, where controlled functionalization is required. The compound is typically handled under inert conditions due to the sensitivity of the alkyl bromide group.
2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane structure
1603116-07-9 structure
Product Name:2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane
CAS No:1603116-07-9
MF:C10H19BrO2
MW:251.160662889481
CID:6064105
PubChem ID:114772659
Update Time:2025-05-22

2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane Chemical and Physical Properties

Names and Identifiers

    • 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane
    • 1603116-07-9
    • EN300-1133049
    • 2-{[(1-bromo-2-methylpropan-2-yl)oxy]methyl}oxane
    • Inchi: 1S/C10H19BrO2/c1-10(2,8-11)13-7-9-5-3-4-6-12-9/h9H,3-8H2,1-2H3
    • InChI Key: WDCBPPUQFNHIPS-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)OCC1CCCCO1

Computed Properties

  • Exact Mass: 250.05684g/mol
  • Monoisotopic Mass: 250.05684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 18.5Ų

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Additional information on 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane

2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane: A Comprehensive Overview

The compound with CAS No. 1603116-07-9, commonly referred to as 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the molecular structure, synthesis methods, applications, and latest research findings related to this compound.

Molecular Structure and Properties

The molecular structure of 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane is characterized by a six-membered oxane ring (tetrahydropyran) with a brominated substituent attached via an oxygen atom. The bromine atom is part of a tertiary butyl group, which adds stability to the molecule due to its bulky nature. This structure makes the compound highly versatile in terms of reactivity and functionality.

Recent studies have highlighted the importance of such brominated cyclic ethers in drug delivery systems and polymer chemistry. The presence of the bromine atom allows for controlled reactivity, making it an ideal candidate for various substitution reactions. Additionally, the oxane ring provides a rigid framework that enhances the molecule's stability under diverse conditions.

Synthesis and Characterization

The synthesis of 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane typically involves a two-step process: first, the preparation of the oxane ring through cyclization reactions, followed by bromination at the appropriate position. Researchers have optimized these steps to achieve high yields and purity levels.

Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry have been employed to confirm the molecular structure and purity of this compound. These methods provide critical insights into the bonding patterns and functional groups present in the molecule.

Applications in Industry and Research

One of the most promising applications of 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane is in the field of polymer chemistry. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for synthesizing novel polymers with tailored properties.

In addition, this compound has shown potential in drug delivery systems due to its biocompatible nature and controlled release capabilities. Recent studies have demonstrated its effectiveness as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability.

Another area where this compound has made significant contributions is in organic synthesis as an intermediate for constructing complex molecules. Its unique reactivity profile allows chemists to design intricate synthetic pathways with high precision.

Latest Research Findings

Recent research has focused on exploring the electronic properties of 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane using computational chemistry techniques. These studies have provided valuable insights into its electronic structure, which can be leveraged for designing new materials with enhanced electronic properties.

Pioneering work has also been done on understanding its thermal stability under extreme conditions, which is crucial for its application in high-performance materials. Experimental results indicate that the compound exhibits excellent thermal stability up to 300°C, making it suitable for use in demanding environments.

Furthermore, investigations into its interactions with biological systems have revealed its potential as an anti-inflammatory agent. Preclinical studies suggest that it can modulate key inflammatory pathways without causing significant side effects, paving the way for its use in therapeutic applications.

Safety and Handling Considerations

While 2-{(1-bromo-2-methylpropan-2-yl)oxymethyl}oxane offers numerous benefits, proper handling procedures must be followed to ensure safety in industrial settings. It is recommended to handle this compound in well ventilated areas using appropriate personal protective equipment (PPE).

Eco-friendly disposal methods should be employed to minimize environmental impact. Researchers are actively exploring sustainable practices for synthesizing and disposing of this compound to align with global green chemistry initiatives.

Conclusion

Future Prospects

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